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Compound of Interest

Compound Name:
2-[(2-Hydroxyethyl)sulfinyl]benzoic

acid

CAS No.: 325703-91-1

Cat. No.: B2946364

Get Quote

Introduction & Contextual Significance
2-[(2-Hydroxyethyl)sulfinyl]benzoic acid (C₉H₁₀O₄S) is the sulfoxide derivative of the more

commonly known sulfide precursor, 2-[(2-Hydroxyethyl)thio]benzoic acid (CAS 58980-52-2).

While the sulfide is a primary building block in the synthesis of psychotropic drugs such as

Quetiapine, the sulfinyl analog represents a crucial oxidation state that serves two primary roles

in drug development:

Impurity Marker: It is a potential oxidative impurity formed during the storage or processing of

the sulfide starting material.

Metabolic Intermediate: It mimics the S-oxidation metabolic pathway common to sulfur-

containing therapeutics, serving as a reference standard for metabolite identification.

This guide provides a rigorous analysis of its physicochemical properties, synthesis via

controlled oxidation, and analytical characterization.
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Chemical Structure & Physicochemical
Properties[1][2][3][4][5][6]
The molecule features a benzoic acid core with an ortho-substituted (2-hydroxyethyl)sulfinyl

group.[1] The presence of the sulfinyl group (S=O) introduces chirality at the sulfur atom,

making the compound a racemate in its standard synthetic form.

Molecular Specifications
Property Value Notes

IUPAC Name

2-(2-

Hydroxyethylsulfinyl)benzoic

acid

Also known as o-[(2-

Hydroxyethyl)sulfinyl]benzoic

acid

Molecular Formula C₉H₁₀O₄S -

Molecular Weight 214.24 g/mol -

CAS Number Not widely listed
Analog of Sulfide CAS 58980-

52-2

Chirality Chiral at Sulfur
Exists as (R)- and (S)-

enantiomers (racemate)

Hydrogen Bond Donors 2
Carboxylic acid (-OH) and

Hydroxyl (-OH)

Hydrogen Bond Acceptors 5
Carboxyl (2), Sulfinyl (1),

Hydroxyl (1), Sulfinyl O (1)

Predicted pKa ~3.5 - 4.0 Acidic (Benzoic acid moiety)

Solubility High in Polar Solvents
Soluble in Water, Methanol,

DMSO; Insoluble in Hexane

Structural Analysis
The sulfinyl group is a pyramidal center with a lone pair, creating a dipole that significantly

increases polarity compared to the sulfide. The ortho positioning allows for potential
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intramolecular hydrogen bonding between the sulfinyl oxygen and the carboxylic acid proton,

which can influence its stability and reactivity (e.g., cyclization).

Synthesis & Reactivity
The synthesis of 2-[(2-Hydroxyethyl)sulfinyl]benzoic acid is achieved through the selective

oxidation of 2-[(2-Hydroxyethyl)thio]benzoic acid. Control over the oxidant stoichiometry is

critical to prevent over-oxidation to the sulfone (sulfonyl derivative).

Synthetic Protocol: Selective Oxidation
Objective: Synthesize the sulfoxide without forming the sulfone.

Reagents:

Substrate: 2-[(2-Hydroxyethyl)thio]benzoic acid (1.0 eq)

Oxidant: Sodium Periodate (NaIO₄) or Hydrogen Peroxide (H₂O₂, 30%)

Solvent: Methanol/Water (1:1) or Acetic Acid

Step-by-Step Methodology:

Dissolution: Dissolve 10 mmol of 2-[(2-Hydroxyethyl)thio]benzoic acid in 20 mL of

Methanol/Water (1:1). Cool to 0°C.

Oxidation: Add 1.05 equivalents of NaIO₄ dropwise over 30 minutes. The slight excess

ensures conversion while minimizing sulfone formation.

Note: NaIO₄ is preferred over mCPBA for sulfoxide selectivity.

Reaction Monitoring: Stir at 0°C for 2 hours, then allow to warm to room temperature.

Monitor via TLC (SiO₂, 10% MeOH in DCM) or HPLC. The sulfoxide will appear as a more

polar spot/peak than the starting sulfide.

Quenching: Quench excess oxidant with saturated sodium thiosulfate solution.
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Extraction: Evaporate methanol. Acidify the aqueous residue to pH 2 with 1M HCl. Extract

with Ethyl Acetate (3x).

Purification: The sulfoxide is often a solid that can be recrystallized from Ethanol/Ether. If oil

persists, use column chromatography (Gradient: DCM -> 5% MeOH/DCM).

Reaction Pathway Diagram
The following diagram illustrates the oxidation pathway and potential side reactions

(cyclization/over-oxidation).

2-[(2-Hydroxyethyl)thio]benzoic acid
(Starting Material)

2-[(2-Hydroxyethyl)sulfinyl]benzoic acid
(Target: Sulfoxide)

NaIO4 (1.05 eq)
Selective Oxidation

2-[(2-Hydroxyethyl)sulfonyl]benzoic acid
(Over-oxidation Impurity)

Excess Oxidant
(mCPBA/H2O2)

Benzoxathiepin-5-one 1-oxide
(Cyclized Side Product)

Acid Catalysis
- H2O (Cyclization)

Click to download full resolution via product page

Caption: Selective oxidation pathway of the sulfide precursor to the target sulfoxide, showing

potential over-oxidation to sulfone and cyclization to lactone.

Analytical Characterization
Validating the structure requires distinguishing the sulfoxide from the sulfide and sulfone.

NMR Spectroscopy (¹H NMR in DMSO-d₆)
The chirality of the sulfoxide group renders the adjacent methylene protons diastereotopic

(magnetically non-equivalent).

Aromatic Protons: 7.5 - 8.1 ppm (4H, m). The ortho proton shift is influenced by the electron-

withdrawing sulfinyl group.

Sulfinyl-CH₂ (α to Sulfur): The protons on the carbon attached to sulfur will appear as two

complex multiplets (diastereotopic) around 3.0 - 3.4 ppm, unlike the simple triplet seen in the

sulfide.
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CH₂-OH (β to Sulfur): Multiplet around 3.6 - 3.8 ppm.

Carboxylic Acid/OH: Broad singlets >10 ppm and ~4-5 ppm (exchangeable).

Mass Spectrometry (ESI-MS)
Ionization: Positive Mode (ESI+) or Negative Mode (ESI-).

Molecular Ion: [M+H]⁺ = 215.04 Da; [M-H]⁻ = 213.02 Da.

Fragmentation:

Loss of Oxygen (M-16) is rare for sulfoxides in ESI but possible in EI.

Loss of H₂O (M-18) from the hydroxyethyl group.

Characteristic "Sulfoxide elimination" (Cope elimination-like) may occur under thermal

conditions.

Infrared Spectroscopy (IR)
S=O Stretch: Strong band at 1030–1070 cm⁻¹ (Characteristic of sulfoxides).

C=O Stretch: ~1680–1700 cm⁻¹ (Carboxylic acid).

O-H Stretch: Broad band 2500–3300 cm⁻¹.

Applications in Drug Development
Quetiapine Impurity Profiling
In the synthesis of Quetiapine, the starting material 2-[(2-Hydroxyethyl)thio]benzoic acid can

undergo oxidation during storage or reaction workup. The sulfinyl derivative (Target) is a critical

impurity to monitor.

Control Limit: Typically <0.15% in the starting material to prevent formation of oxidized drug

substance analogs.
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Detection: Reverse-Phase HPLC (C18 column). The sulfoxide elutes earlier than the sulfide

due to higher polarity.

Metabolic Studies
Sulfides in drugs (e.g., Thioridazine, Sulindac) are often metabolized to sulfoxides by Flavin-

containing Monooxygenases (FMO) or Cytochrome P450 (CYP) enzymes.

Utility: This compound serves as a reference standard to identify if the "thio-benzoic" moiety

of a drug is undergoing metabolic S-oxidation in vivo.

Safety & Handling
Hazard Classification: Irritant (Skin/Eye).

Storage: Hygroscopic. Store at -20°C under inert atmosphere (Nitrogen/Argon) to prevent

further oxidation to the sulfone or moisture absorption.

Stability: Sulfoxides are generally stable but can disproportionate or reduce under strong

acidic/reducing conditions. Avoid strong reducing agents (e.g., LiAlH₄) unless reduction back

to sulfide is desired.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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